![molecular formula Na3P B1585517 Sodium phosphide CAS No. 12058-85-4](/img/structure/B1585517.png)
Sodium phosphide
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Description
Sodium phosphide appears as a red solid.
Scientific Research Applications
1. Sodium-Ion Batteries
Sodium phosphide and its derivatives, particularly metal phosphides, are heavily researched for their applications in sodium-ion batteries (SIBs). For instance, Cu3P nanowire anodes in SIBs demonstrate highly stable cycling ability, significantly improving battery life (Fan et al., 2016). Phosphorus and metal phosphides, like tin phosphide (Sn4P3) and iron phosphide (FeP), are favored for their high theoretical capacities and low working voltages in SIBs, despite challenges like volume expansion upon Na insertion/extraction (Mogensen et al., 2018); (Xia et al., 2017).
2. Chemical Synthesis
This compound reacts with methyl halides to produce organophosphorus products, showing its potential in various chemical synthesis processes (Peterson & Logan, 1966).
3. Environmental Applications
This compound derivatives, such as sodium-di-(n-octyl) phosphinate, have been used to remove heavy metals like lead, cadmium, and zinc from aqueous solutions. This illustrates the compound's potential in environmental remediation and water treatment (Esalah et al., 2000).
4. Electrocatalysis and Energy Storage
This compound-based materials also find applications in electrocatalysis and energy storage. For instance, iron phosphide (FeP) has been used in sodium-ion batteries and hydrogen evolution reaction (HER) owing to its high energy storage and conversion capabilities (Lim et al., 2020); (Huang et al., 2019).
properties
CAS RN |
12058-85-4 |
---|---|
Molecular Formula |
Na3P |
Molecular Weight |
99.94307 g/mol |
IUPAC Name |
trisodium;phosphorus(3-) |
InChI |
InChI=1S/3Na.P/q3*+1;-3 |
InChI Key |
FHHBFSHDCCEUKM-UHFFFAOYSA-N |
SMILES |
[Na+].[Na+].[Na+].[P-3] |
Canonical SMILES |
[Na+].[Na+].[Na+].[P-3] |
Color/Form |
Red solid Gray hexagonal crystals |
density |
1.74 g/cu cm |
melting_point |
650 °C |
Other CAS RN |
12058-85-4 |
physical_description |
Sodium phosphide appears as a red solid. |
solubility |
Reacts with wate |
Origin of Product |
United States |
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